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Compound of Interest

Compound Name: BMS-665053

Cat. No.: B606241

For researchers, scientists, and drug development professionals handling BMS-665053, a
specific Safety Data Sheet (SDS) containing detailed disposal procedures was not publicly
available through the conducted searches. It is imperative to obtain the SDS from your
chemical supplier before handling and disposing of this compound. The information provided
herein is based on general best practices for laboratory chemical waste and should be
supplemented with the specific guidance from the supplier-provided SDS.

Summary of Known Compound Data

While specific disposal instructions are pending the SDS, the following physical and chemical
properties of BMS-665053 have been identified:
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Property Value

(S)-5-Chloro-1-(1-cyclopropylethyl)-3-(2,6-
Chemical Name dichloro-4-(difluoromethoxy)phenylamino)-

pyrazin-2(1H)-one

CAS Number 1173435-64-7

Molecular Formula C16H14CI3F2N302

Molecular Weight 424.66 g/mol

Appearance White to light brown powder
Solubility Soluble in DMSO (20 mg/mL)
Storage Temperature Room temperature

General Laboratory Chemical Disposal Protocol

The following protocol outlines the general steps for the safe disposal of chemical waste, which
should be adapted based on the forthcoming information from the BMS-665053-specific Safety
Data Sheet.

1. Waste ldentification and Segregation:

o Properly identify all waste containing BMS-665053.

e Segregate BMS-665053 waste from other chemical waste streams to avoid incompatible
mixtures.

o Waste containers must be clearly labeled with the chemical name and primary hazard(s) as
identified in the SDS.

2. Personal Protective Equipment (PPE):

» Always wear appropriate PPE when handling chemical waste. This includes, but is not
limited to:

o Safety glasses or goggles

o Chemical-resistant gloves

e Lab coat
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3. Waste Collection and Storage:

e Use a designated, leak-proof, and compatible container for collecting BMS-665053 waste.

o Store the waste container in a well-ventilated, designated hazardous waste accumulation
area.

o Keep the container closed except when adding waste.

4. Disposal Request and Pickup:

e Follow your institution's established procedures for hazardous waste disposal.

» This typically involves submitting a waste pickup request to your institution's Environmental
Health and Safety (EHS) department.

» Do not dispose of chemical waste down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates a generalized workflow for the proper disposal of laboratory
chemical waste.
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General Chemical Waste Disposal Workflow
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Caption: General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is for guidance purposes only and is not a substitute for the
compound-specific Safety Data Sheet (SDS). Always consult the SDS and your institution's
Environmental Health and Safety (EHS) department for complete and accurate disposal

procedures.

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for BMS-
665053]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606241#bms-665053-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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